5-[(3-Methyl-5-pyridin-2-yl-1,2,4-triazol-1-yl)methyl]-3-propyl-1,2,4-oxadiazole

• IUPAC Name: 5-[(3-methyl-5-pyridin-2-yl-1,2,4-triazol-1-yl)methyl]-3-propyl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H16N6O/c1-3-6-12-17-13(21-19-12)9-20-14(16-10(2)18-20)11-7-4-5-8-15-11/h4-5,7-8H,3,6,9H2,1-2H3
• InChI Key: WKYOIONUAXWBCK-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NOC(=N1)CN2C(=NC(=N2)C)C3=CC=CC=N3
• Molecular Formula: C14H16N6O
• Molecular Weight: 284.32 g/mol

Description

5-[(3-Methyl-5-pyridin-2-yl-1,2,4-triazol-1-yl)methyl]-3-propyl-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of 5-[(3-Methyl-5-pyridin-2-yl-1,2,4-triazol-1-yl)methyl]-3-propyl-1,2,4-oxadiazole involves the inhibition of specific enzymes and proteins that are involved in various cellular processes. The compound has been found to inhibit the activity of tyrosine kinases, which are involved in cell signaling pathways that regulate cell growth and differentiation. It also inhibits the production of inflammatory cytokines by blocking the activation of NF-kappaB, a transcription factor that regulates the expression of genes involved in inflammation. Additionally, it has been found to inhibit the aggregation of amyloid-beta and alpha-synuclein proteins, which are associated with neurodegenerative diseases.
Biochemical and Physiological Effects:
5-[(3-Methyl-5-pyridin-2-yl-1,2,4-triazol-1-yl)methyl]-3-propyl-1,2,4-oxadiazole has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspases, which are enzymes that play a crucial role in the process of programmed cell death. The compound also inhibits the production of inflammatory cytokines, which are responsible for the development of various inflammatory diseases. Furthermore, it has been found to inhibit the aggregation of amyloid-beta and alpha-synuclein proteins, which are associated with the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-[(3-Methyl-5-pyridin-2-yl-1,2,4-triazol-1-yl)methyl]-3-propyl-1,2,4-oxadiazole in lab experiments is its potential therapeutic applications. The compound has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases. Another advantage is its ability to inhibit specific enzymes and proteins, which makes it a valuable tool for studying cellular processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are required to determine the safety and toxicity of the compound.

Future Directions

There are several future directions for research on 5-[(3-Methyl-5-pyridin-2-yl-1,2,4-triazol-1-yl)methyl]-3-propyl-1,2,4-oxadiazole. One direction is to further explore its potential therapeutic applications in the treatment of various diseases. Another direction is to study its mechanism of action in more detail to identify specific targets for drug development. Additionally, future studies could focus on the safety and toxicity of the compound to determine its potential for clinical use. Finally, research could be conducted to develop more efficient and cost-effective methods for synthesizing the compound.
In conclusion, 5-[(3-Methyl-5-pyridin-2-yl-1,2,4-triazol-1-yl)methyl]-3-propyl-1,2,4-oxadiazole is a chemical compound that has shown promising results in scientific research for its potential therapeutic applications. Its mechanism of action involves the inhibition of specific enzymes and proteins, and it has been found to have various biochemical and physiological effects. While there are advantages to using this compound in lab experiments, further studies are required to determine its safety and toxicity. Future research could focus on exploring its potential therapeutic applications, identifying specific targets for drug development, and developing more efficient methods for synthesizing the compound.

Synthesis Methods

5-[(3-Methyl-5-pyridin-2-yl-1,2,4-triazol-1-yl)methyl]-3-propyl-1,2,4-oxadiazole has been synthesized using various methods. One of the commonly used methods is the reaction between 3-methyl-5-pyridin-2-yl-1,2,4-triazole and 3-propyl-1,2,4-oxadiazole in the presence of a catalyst. The reaction is carried out under specific conditions of temperature, pressure, and time to obtain the desired product. Other methods include the use of different reagents and solvents to achieve the synthesis of the compound.

Scientific Research Applications

5-[(3-Methyl-5-pyridin-2-yl-1,2,4-triazol-1-yl)methyl]-3-propyl-1,2,4-oxadiazole has been extensively studied for its therapeutic potential. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. The compound has been found to exhibit anti-tumor activity by inducing apoptosis in cancer cells. It also has anti-inflammatory properties by inhibiting the production of inflammatory cytokines. Furthermore, it has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease due to its ability to inhibit the aggregation of amyloid-beta and alpha-synuclein proteins.